3-(benzofuran-2-carboxamido)-N-(4-chlorophenyl)benzofuran-2-carboxamide

• IUPAC Name: 3-(1-benzofuran-2-carbonylamino)-N-(4-chlorophenyl)-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C24H15ClN2O4/c25-15-9-11-16(12-10-15)26-24(29)22-21(17-6-2-4-8-19(17)31-22)27-23(28)20-13-14-5-1-3-7-18(14)30-20/h1-13H,(H,26,29)(H,27,28)
• InChI Key: CPGJZMZRABGEDV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=C(O2)C(=O)NC3=C(OC4=CC=CC=C43)C(=O)NC5=CC=C(C=C5)Cl
• Molecular Formula: C24H15ClN2O4
• Molecular Weight: 430.8 g/mol

Description

3-(benzofuran-2-carboxamido)-N-(4-chlorophenyl)benzofuran-2-carboxamide is a chemical compound that has gained attention in the scientific community due to its potential applications in medicinal chemistry. This compound has been found to exhibit various pharmacological properties that make it a promising candidate for drug development. In

Scientific Research Applications

Synthesis and Characterization

A study highlights the synthesis and biological evaluation of new benzofuran carboxamide derivatives, aiming at developing novel bioactive chemical entities. These compounds were evaluated for their antimicrobial, anti-inflammatory, and DPPH radical scavenging activities, and characterized using techniques like NMR, IR, Mass, and X-ray crystallography (Lavanya, Sribalan, & Padmini, 2017).

Antimicrobial Activity

Research into benzofuran-2-carboxamide derivatives has shown that these compounds exhibit significant antimicrobial activity. For instance, a series of innovative 5-(benzofuran-2-yl)-N'-(2-substituted-4-oxothiazolidin-3-yl)-1-phenyl-1H-pyrazole-3-carboxamide derivatives demonstrated in-vitro antibacterial activity against various pathogenic microorganisms, highlighting the potential of benzofuran derivatives in antimicrobial therapy (Idrees, Kola, & Siddiqui, 2019).

Biomedical Applications

Further research into benzofuran-2-carboxamide derivatives has also explored their potential in biomedical applications, such as inhibiting β-amyloid aggregation, which is significant in the context of Alzheimer's disease treatment. An efficient synthesis of a potent β-amyloid aggregation inhibitor, showcasing the therapeutic potential of benzofuran derivatives in neurodegenerative diseases, was reported (Choi, Seo, Son, & Kang, 2003).

Molecular Docking and Biological Activities

The molecular docking studies, structural, and spectroscopic properties of benzofuran-carboxylic acids derivatives have been analyzed, revealing their structural optimization and potential inhibitor effects against cancer and microbial diseases. These studies provide insights into the interactions and biological activities of benzofuran derivatives, underlining their significance in the development of new therapeutic agents (Sagaama, Noureddine, Brandán, Jarczyk-Jedryka, Flakus, Ghalla, & ISSAOUI, 2020).